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A Comparative Analysis of Mercury-Free Gold
Mining Techniques
The global push to eliminate the use of toxic mercury in artisanal and small-scale gold mining

(ASGM) has spurred the development and promotion of several alternative, mercury-free gold

extraction techniques. These methods offer a safer and often more efficient means of

recovering gold, mitigating the severe environmental and health risks associated with mercury.

This guide provides a comparative overview of the leading mercury-free techniques, supported

by available experimental data, to assist researchers, scientists, and mining professionals in

making informed decisions.

Quantitative Performance Comparison
The efficiency of different gold mining techniques can be evaluated based on several key

metrics, including gold recovery rate, processing time, and the purity of the final product. The

following table summarizes the performance of prominent mercury-free methods compared to

the traditional mercury amalgamation process.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15488033?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15488033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique
Gold Recovery
Rate (%)

Processing
Time

Final Gold
Purity (%)

Key
Reagents/Proc
ess

Mercury

Amalgamation

~40% - 88%[1][2]

[3][4]
Variable Variable Mercury

Borax Method

Significantly

higher than

amalgamation,

up to 2-3 times

more gold

recovered in

some tests[5][6]

Similar to or

faster than

amalgamation[5]

High Borax (as a flux)

Direct Smelting >95%[1][2]
Shorter than

amalgamation[2]
High

Borax, soda ash,

silica (as fluxes)

[2]

iGoli Process Up to 99.9%[7] Not specified Up to 99.9%[7][8]

Hydrochloric

acid, bleach,

sodium

metabisulphite[7]

[8][9]

Thiosulfate

Leaching

>90%

(comparable to

cyanidation)[10]

6 - 24 hours[11] High

Thiosulfate,

copper sulfate,

ammonia[11][12]

Gravity

Concentration

>90% (gravity

recoverable gold)

[3]

Minutes to

hours[13]

Concentrate,

requires further

processing

Water

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of these techniques. Below

are the experimental protocols for the key mercury-free methods.
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The borax method utilizes borax as a flux to lower the melting point of gold and separate it from

other heavy minerals.[14]

Concentration: The gold-bearing ore is first crushed and panned to produce a heavy mineral

concentrate.

Mixing: The concentrate is mixed with borax. The typical ratio is three parts borax to one part

concentrate.[14] A small amount of water is added to create a paste.

Smelting: The mixture is placed in a crucible and heated using a torch or a furnace until it

melts completely.[14] The borax acts as a flux, reducing the melting point of all minerals.

Gold Separation: Due to its high density, the molten gold settles at the bottom of the crucible.

Cooling and Extraction: The crucible is cooled, and the gold button is then easily separated

from the glassy slag.

Direct Smelting
Direct smelting is a straightforward method that avoids the use of mercury by directly melting

the gold concentrate with fluxes.[1]

Concentrate Preparation: A high-grade gold concentrate is obtained through methods like

panning or sluicing.

Flux Addition: The concentrate is mixed with a combination of fluxes, typically borax and

soda ash, and sometimes silica.[2]

Smelting: The mixture is heated in a crucible to a high temperature until all the material is

molten.

Separation and Pouring: The molten slag and gold are poured into a mold. The denser gold

settles at the bottom.

Recovery: After cooling, the gold is separated from the slag. This method can recover even

very fine and unliberated gold particles.[1]
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iGoli Process
The iGoli process is a chemical leaching method that uses a combination of readily available

chemicals to dissolve and then precipitate gold.[7][8]

Leaching: The gold concentrate is leached with a solution of dilute hydrochloric acid and

bleach (sodium hypochlorite).[7][8] This creates a chlorine solution that dissolves the gold.

Filtration: The solid waste is filtered out, leaving a gold-rich solution.

Precipitation: Sodium metabisulphite is added to the solution to precipitate the gold.[7][8]

Recovery: The precipitated gold powder is then washed and can be melted to form a high-

purity gold product.[8]

Thiosulfate Leaching
Thiosulfate leaching is a less toxic alternative to cyanidation for leaching gold from ores.

Leaching Solution Preparation: A leaching solution is prepared containing sodium thiosulfate,

an oxidant (often copper sulfate), and ammonia in an aqueous solution.

Leaching Process: The finely ground ore is mixed with the leaching solution in a tank with

agitation. The gold dissolves to form a stable gold-thiosulfate complex. Optimal conditions

such as temperature, pH, and reagent concentrations need to be maintained for efficient

leaching.[11]

Gold Recovery: Gold can be recovered from the pregnant solution using methods like resin-

in-pulp or cementation.

Visualizing the Workflow
The following diagrams illustrate the general workflows for mercury-free gold extraction and the

specific chemical pathway of the iGoli process.
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Caption: General workflow for mercury-free gold mining.
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Caption: Signaling pathway of the iGoli gold extraction process.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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